Cas no 1979-36-8 (2',5'-Difluoroacetophenone)

• Product Name: 2',5'-Difluoroacetophenone
• CAS No: 1979-36-8
• MF: C₈H₆F₂O
• MW: 156.129449367523
• MDL: MFCD00009898
• CID: 42252
• PubChem ID: 74794
• Update Time: 2025-04-18

2',5'-Difluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Difluorophenyl)ethanone
• 2',5'-difluoroacetophenone
• 2,5′-Difluoroacetophenone
• 2,5-Difluoroacetophenone
• 1-acetyl-2,5-difluorobenzene
• 2′,5′-Difluoroacetophenone
• fr df bv1
• 1-(2,5-Difluorophenyl)ethan-1-one
• TIMTEC-BB SBB006573
• 1-(2,5-difluorophenyl)-1-ethanone
• Methyl(2,5-difluorophenyl) ketone
• 2',5'-Difluoroacetophenone98%
• 2',5'-Difluoroacetophenone 98%
• Ethanone, 1-(2,5-difluorophenyl)-
• HLAFIZUVVWJAKL-UHFFFAOYSA-N
• PubChem8394
• 2,5-difluoro acetophenone
• 2',5'-Difloroacetophenone
• 2',5'-difluoro acetophenone
• KSC542G5R
• 2', 5'-difluoro acetophenone
• HLAFIZUVVWJAKL-UHFFFAOYSA-
• AKOS000200928
• 2 inverted exclamation mark ,5 inverted exclamation mark -Difluoroacetophenone
• EN300-11172
• O10253
• A4337
• 2',5'-Difluoroacetophenone, 98%
• SCHEMBL364307
• SY037528
• MFCD00009898
• PS-8846
• Z57046229
• AM20030280
• AC-6262
• 1-(2,5-Difluorophenyl)ethanone #
• CS-W010921
• InChI=1/C8H6F2O/c1-5(11)7-4-6(9)2-3-8(7)10/h2-4H,1H3
• EINECS 217-837-4
• DTXSID30173498
• NS00046121
• 1979-36-8
• FT-0610345
• J-012784
• D2607
• DB-020068
• 1-(2,5-Difluorophenyl)ethanone; 1-(2,5-Difluorophenyl)ethanone; 2,5-Difluorophenyl Methyl Ketone
• 2',5'-Difluoroacetophenone

• MDL： MFCD00009898
• Inchi： 1S/C8H6F2O/c1-5(11)7-4-6(9)2-3-8(7)10/h2-4H,1H3
• InChI Key： HLAFIZUVVWJAKL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C)=O)F
• BRN： 2963573

Computed Properties

• Exact Mass: 156.03900
• Monoisotopic Mass: 156.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: liquid
• Density: 1.233 g/mL at 25 °C(lit.)
• Boiling Point: 61°C/5mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.4882(lit.)
• PSA: 17.07000
• LogP: 2.16740
• Solubility: Not determined

2',5'-Difluoroacetophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone